1-Bromo-4-decyloxybenzene
Cat. No. B8614457
M. Wt: 313.27 g/mol
InChI Key: KBAGYDCKVAKSFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06689530B2
Procedure details
In 200 g of ethanol were dissolved 86.5 g (0.5 mol) of 4-bromophenol and 22 g (0.55 mol) of sodium hydroxide. To the solution at 70° C., 121.8 g (0.55 mol) of n-decyl bromide was added dropwise. The solution was allowed to ripen for 4 hours and cooled to room temperature, after which 120 g of water was added. The oily matter was separated therefrom and concentrated by a rotary evaporator, followed by vacuum distillation (boiling point 143-145° C./0.5 Torr), yielding 90 g of 4-n-decyloxyphenyl bromide.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][CH:3]=1.[OH-].[Na+].[CH2:11](Br)[CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH3:20].O>C(O)C>[CH2:11]([O:8][C:5]1[CH:6]=[CH:7][C:2]([Br:1])=[CH:3][CH:4]=1)[CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH3:20] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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121.8 g
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Type
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reactant
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Smiles
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C(CCCCCCCCC)Br
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Step Two
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Name
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Quantity
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120 g
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Type
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reactant
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Smiles
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O
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Step Three
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Name
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Quantity
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86.5 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)O
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Name
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Quantity
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22 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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200 g
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The oily matter was separated
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated by a rotary evaporator
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DISTILLATION
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Type
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DISTILLATION
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Details
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followed by vacuum distillation (boiling point 143-145° C./0.5 Torr)
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
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C(CCCCCCCCC)OC1=CC=C(C=C1)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 90 g | |
| YIELD: CALCULATEDPERCENTYIELD | 57.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
